molecular formula C21H33N3O5S B7685849 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide

Cat. No. B7685849
M. Wt: 439.6 g/mol
InChI Key: GKAWGIJDSAHRJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide is a chemical compound that belongs to the piperidine class of compounds. It is commonly referred to as EMBC or E-4031. This compound has been widely used in scientific research for its ability to block the human ether-a-go-go-related gene (hERG) potassium ion channel.

Mechanism of Action

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide blocks the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide potassium ion channel by binding to a specific site on the channel protein. This binding site is located in the pore region of the channel and is highly conserved among different species. The binding of EMBC to the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide channel results in a conformational change that prevents the passage of potassium ions through the channel pore. This leads to a decrease in the repolarization current and prolongation of the action potential duration.
Biochemical and Physiological Effects:
The blockade of the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide potassium ion channel by 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide has several biochemical and physiological effects. These include prolongation of the QT interval, inhibition of the delayed rectifier potassium current (IKr), and alteration of the calcium homeostasis in cardiac myocytes. These effects can lead to an increased risk of arrhythmias and sudden cardiac death.

Advantages and Limitations for Lab Experiments

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide is a highly selective blocker of the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide potassium ion channel and has been widely used in drug safety evaluation studies. Its advantages include its high potency, selectivity, and specificity for the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide channel. However, its limitations include its potential off-target effects on other ion channels and its potential toxicity at high concentrations.

Future Directions

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide has several potential future directions in scientific research. These include the development of new drugs that target the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide potassium ion channel for the treatment of cardiac arrhythmias, the identification of new binding sites on the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide channel for more selective blockers, and the investigation of the role of the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide channel in other physiological processes such as insulin secretion and cancer cell proliferation. Additionally, the development of new methods for the synthesis of EMBC and its analogs may lead to the discovery of new compounds with improved selectivity and potency.

Synthesis Methods

The synthesis method of 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide involves the reaction of 1-(4-ethoxy-3-methylbenzenesulfonyl)piperidine-4-carboxylic acid with 2-ethylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction takes place in an anhydrous solvent such as dichloromethane or dimethylformamide (DMF) under inert atmosphere. The product is then purified by column chromatography using a suitable solvent system.

Scientific Research Applications

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide has been widely used in scientific research as a selective blocker of the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide potassium ion channel. This channel is responsible for the repolarization of the cardiac action potential and plays a critical role in regulating the heart rhythm. The inhibition of the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide channel can lead to prolongation of the QT interval and increase the risk of lethal arrhythmias such as torsades de pointes. Therefore, the 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-(2-ethylphenyl)piperidine-4-carboxamide channel is an important target for drug safety evaluation in the pharmaceutical industry.

properties

IUPAC Name

1-(4-ethoxy-3-methylphenyl)sulfonyl-N-(2-morpholin-4-ylethyl)piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H33N3O5S/c1-3-29-20-5-4-19(16-17(20)2)30(26,27)24-9-6-18(7-10-24)21(25)22-8-11-23-12-14-28-15-13-23/h4-5,16,18H,3,6-15H2,1-2H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GKAWGIJDSAHRJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCCN3CCOCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H33N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.